Cas no 2229644-01-1 (4-(3-fluoro-4-nitrophenyl)but-3-en-2-amine)

• Product Name: 4-(3-fluoro-4-nitrophenyl)but-3-en-2-amine
• CAS No: 2229644-01-1
• MF: C₁₀H₁₁FN₂O₂
• MW: 210.204945802689
• CID: 6351661
• PubChem ID: 165638886
• Update Time: 2025-05-28

4-(3-fluoro-4-nitrophenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluoro-4-nitrophenyl)but-3-en-2-amine
• EN300-1804129
• 2229644-01-1

• Inchi： 1S/C10H11FN2O2/c1-7(12)2-3-8-4-5-10(13(14)15)9(11)6-8/h2-7H,12H2,1H3/b3-2+
• InChI Key： AGPGDNVTUPPFLR-NSCUHMNNSA-N
• SMILES： FC1=C(C=CC(=C1)/C=C/C(C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.08045576g/mol
• Monoisotopic Mass: 210.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-(3-fluoro-4-nitrophenyl)but-3-en-2-amine

Research Briefing on 4-(3-fluoro-4-nitrophenyl)but-3-en-2-amine (CAS: 2229644-01-1) in Chemical Biology and Pharmaceutical Applications

The compound 4-(3-fluoro-4-nitrophenyl)but-3-en-2-amine (CAS: 2229644-01-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of 4-(3-fluoro-4-nitrophenyl)but-3-en-2-amine as a versatile intermediate in the synthesis of bioactive molecules. Its structure, featuring a fluoro-nitro aromatic system conjugated with an enamine moiety, allows for diverse chemical modifications, making it a valuable scaffold for medicinal chemistry. Researchers have explored its utility in designing inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated promising activity as a precursor for covalent inhibitors of Bruton’s tyrosine kinase (BTK), a target in B-cell malignancies. The fluorine and nitro groups were critical for enhancing binding affinity and selectivity, while the enamine functionality facilitated irreversible binding to the target. These findings underscore its potential in developing next-generation kinase inhibitors.

Further investigations into its pharmacokinetic properties revealed moderate metabolic stability and acceptable bioavailability in preclinical models. However, challenges such as off-target effects and solubility limitations were noted, prompting ongoing optimization efforts. Computational modeling and structure-activity relationship (SAR) studies are being employed to refine its derivatives for improved efficacy and safety profiles.

Beyond oncology, applications in neurodegenerative diseases have also emerged. A 2024 ACS Chemical Neuroscience report identified derivatives of 4-(3-fluoro-4-nitrophenyl)but-3-en-2-amine as modulators of tau protein aggregation, a hallmark of Alzheimer’s disease. The nitro group’s electron-withdrawing properties were found to influence the compound’s interaction with tau fibrils, suggesting a novel therapeutic avenue.

In conclusion, 4-(3-fluoro-4-nitrophenyl)but-3-en-2-amine represents a multifaceted tool in drug discovery, with demonstrated utility in both oncology and neurology. Continued research into its derivatives and mechanisms of action is expected to yield clinically relevant candidates. Collaborative efforts between synthetic chemists and pharmacologists will be pivotal in overcoming current limitations and unlocking its full therapeutic potential.